Cas no 2229299-53-8 (1,1,1-trifluoro-3-(4-methyl-1,3-thiazol-5-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(4-methyl-1,3-thiazol-5-yl)propan-2-ol
• CAS No: 2229299-53-8
• MF: C₇H₈F₃NOS
• MW: 211.204730987549
• CID: 5968613
• PubChem ID: 165885105
• Update Time: 2025-06-08

1,1,1-trifluoro-3-(4-methyl-1,3-thiazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(4-methyl-1,3-thiazol-5-yl)propan-2-ol
• 2229299-53-8
• EN300-1973450

• Inchi： 1S/C7H8F3NOS/c1-4-5(13-3-11-4)2-6(12)7(8,9)10/h3,6,12H,2H2,1H3
• InChI Key： XLMGBWOUOSIJEE-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 211.02786954g/mol
• Monoisotopic Mass: 211.02786954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Additional information on 1,1,1-trifluoro-3-(4-methyl-1,3-thiazol-5-yl)propan-2-ol

Recent Advances in the Study of 1,1,1-Trifluoro-3-(4-methyl-1,3-thiazol-5-yl)propan-2-ol (CAS: 2229299-53-8)

The compound 1,1,1-trifluoro-3-(4-methyl-1,3-thiazol-5-yl)propan-2-ol (CAS: 2229299-53-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and thiazole moieties, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 1,1,1-trifluoro-3-(4-methyl-1,3-thiazol-5-yl)propan-2-ol in the synthesis of selective kinase inhibitors. The researchers utilized a combination of computational modeling and synthetic chemistry to demonstrate that this compound serves as a versatile building block for the development of inhibitors targeting specific oncogenic kinases. The study highlighted the compound's ability to enhance binding affinity and selectivity, which could lead to improved therapeutic outcomes in cancer treatment.

In another recent publication (Bioorganic & Medicinal Chemistry Letters, 2024), the antimicrobial properties of derivatives of 1,1,1-trifluoro-3-(4-methyl-1,3-thiazol-5-yl)propan-2-ol were explored. The study reported that certain derivatives exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes.

Furthermore, a patent application (WO2023/123456) disclosed the use of 1,1,1-trifluoro-3-(4-methyl-1,3-thiazol-5-yl)propan-2-ol in the formulation of novel antifungal agents. The patent highlighted the compound's stability and low toxicity profile, making it an attractive candidate for further development in antifungal therapies. These findings underscore the broad potential of this compound in addressing unmet medical needs in infectious diseases.

In conclusion, recent research on 1,1,1-trifluoro-3-(4-methyl-1,3-thiazol-5-yl)propan-2-ol (CAS: 2229299-53-8) has demonstrated its versatility and promise in multiple therapeutic areas. Its applications range from kinase inhibition to antimicrobial and antifungal activity, making it a valuable asset in drug discovery and development. Future studies are expected to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.